Cas no 798567-90-5 (Benzoic acid, 3,4,5-tris[[(3S)-3,7-dimethyloctyl]oxy]-)

Benzoic acid, 3,4,5-tris[[(3S)-3,7-dimethyloctyl]oxy]- structure
798567-90-5 structure
Product name:Benzoic acid, 3,4,5-tris[[(3S)-3,7-dimethyloctyl]oxy]-
CAS No:798567-90-5
MF:C37H66O5
MW:590.916952610016
CID:531633
PubChem ID:12151456

Benzoic acid, 3,4,5-tris[[(3S)-3,7-dimethyloctyl]oxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3,4,5-tris[[(3S)-3,7-dimethyloctyl]oxy]-
    • 3,4,5-tris[(3S)-3,7-dimethyloctoxy]benzoic acid
    • DTXSID80478642
    • 798567-90-5
    • Inchi: InChI=1S/C37H66O5/c1-27(2)13-10-16-30(7)19-22-40-34-25-33(37(38)39)26-35(41-23-20-31(8)17-11-14-28(3)4)36(34)42-24-21-32(9)18-12-15-29(5)6/h25-32H,10-24H2,1-9H3,(H,38,39)/t30-,31-,32-/m0/s1
    • InChI Key: LQDKUMYUDYPQFP-CPCREDONSA-N
    • SMILES: CC(C)CCCC(C)CCOC1=CC(=CC(=C1OCCC(C)CCCC(C)C)OCCC(C)CCCC(C)C)C(=O)O

Computed Properties

  • Exact Mass: 590.49102520g/mol
  • Monoisotopic Mass: 590.49102520g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 25
  • Complexity: 627
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65Ų
  • XLogP3: 13.7

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